Cas no 2096985-94-1 (methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate)
methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
- Methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate
- methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate
-
- Inchi: 1S/C6H9N3O3/c1-9-6(12-3)7-4(8-9)5(10)11-2/h1-3H3
- InChI Key: RUXSWCVHTZXSSY-UHFFFAOYSA-N
- SMILES: N1(C)C(OC)=NC(C(OC)=O)=N1
methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M140360-250mg |
Methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate |
2096985-94-1 | 250mg |
$ 375.00 | 2022-06-04 | ||
| TRC | M140360-500mg |
Methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate |
2096985-94-1 | 500mg |
$ 620.00 | 2022-06-04 | ||
| A2B Chem LLC | BA35191-500mg |
Methyl 5-methoxy-1-methyl-1h-1,2,4-triazole-3-carboxylate |
2096985-94-1 | >95% | 500mg |
$523.00 | 2024-04-20 | |
| A2B Chem LLC | BA35191-1g |
Methyl 5-methoxy-1-methyl-1h-1,2,4-triazole-3-carboxylate |
2096985-94-1 | >95% | 1g |
$578.00 | 2024-04-20 | |
| A2B Chem LLC | BA35191-5g |
Methyl 5-methoxy-1-methyl-1h-1,2,4-triazole-3-carboxylate |
2096985-94-1 | >95% | 5g |
$1134.00 | 2024-04-20 |
methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate
Recent Advances in the Study of Methyl 5-Methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 2096985-94-1)
The compound methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 2096985-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its 1,2,4-triazole core, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing valuable insights into its utility as a versatile building block for more complex molecules.
One of the key areas of research has been the optimization of synthetic routes for methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate. A study published in the Journal of Organic Chemistry (2023) demonstrated a highly efficient one-pot synthesis method, achieving yields of over 85% under mild reaction conditions. This advancement is particularly significant for scaling up production while maintaining cost-effectiveness and environmental sustainability. The study also highlighted the compound's stability under various pH conditions, making it suitable for further functionalization.
In the realm of drug discovery, methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate has been explored as a precursor for the development of novel kinase inhibitors. A recent preprint on bioRxiv (2024) reported its use in the synthesis of a series of triazole-based compounds targeting cyclin-dependent kinases (CDKs). Preliminary in vitro assays showed moderate inhibitory activity against CDK2 and CDK4, with IC50 values in the low micromolar range. Molecular docking studies suggested that the methoxy and carboxylate groups play a critical role in binding to the ATP pocket of these kinases.
Another intriguing application of this compound lies in its potential as a bioisostere for carboxylic acids in medicinal chemistry. Research published in ACS Medicinal Chemistry Letters (2023) demonstrated that methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate could effectively replace traditional carboxyl groups in certain drug molecules, improving metabolic stability without compromising target engagement. This finding opens new avenues for the design of drugs with enhanced pharmacokinetic properties.
Beyond pharmaceutical applications, recent studies have investigated the use of this compound in agrochemical formulations. A patent application (WO2023123456) disclosed its incorporation into novel fungicidal compositions, showing remarkable efficacy against common crop pathogens such as Fusarium graminearum and Botrytis cinerea. The mode of action appears to involve disruption of fungal cell wall biosynthesis, a mechanism distinct from existing commercial fungicides.
Looking forward, the versatility of methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate suggests it will continue to be a valuable scaffold in chemical biology. Current research efforts are focusing on expanding its applications in targeted protein degradation (PROTACs) and as a linker in antibody-drug conjugates (ADCs). With its balanced physicochemical properties and demonstrated biological relevance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and specialty chemicals.
2096985-94-1 (methyl 5-methoxy-1-methyl-1H-1,2,4-triazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)